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Cat. No.: B10861557
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activity of DRI-C21041, a
small-molecule inhibitor of the CD40-CD40L protein-protein interaction. The information
presented herein is intended to support researchers and professionals in the fields of
immunology, pharmacology, and drug development in understanding the biochemical and
cellular effects of this compound.

Core Efficacy and Potency

DRI-C21041 has been identified as a potent inhibitor of the interaction between CD40 and its
ligand, CD40L (also known as CD154). This interaction is a critical co-stimulatory signal in the
activation of various immune cells, and its inhibition represents a promising therapeutic strategy
for autoimmune diseases and transplant rejection.

Quantitative In Vitro Activity of DRI-C21041

The inhibitory activity of DRI-C21041 has been quantified in both cell-free and cell-based
assays. The following table summarizes the key potency metrics.
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Target
Assay Type Interaction/Pathwa  Cell/System Type IC50 Value

y
Cell-Free ELISA CD40-CD40L Binding N/A 87 nM
NF-kB Biosensor Cell CDA40L-induced NF- NF-kB Biosensor 10.3 UM
Assay kB Activation Cells = H
Primary Human B CD40L-induced Primary Human B

13.2 uM

Lymphocyte Assay Activation Lymphocytes

Mechanism of Action: Targeting the CD40-CD40L
AXis

DRI-C21041 exerts its immunomodulatory effects by directly interfering with the binding of
CD40L on activated T cells to the CD40 receptor on antigen-presenting cells (APCs), such as B
cells, macrophages, and dendritic cells. This disruption prevents the downstream signaling
cascade that leads to immune cell activation, proliferation, and cytokine production. A key

pathway inhibited by DRI-C21041 is the activation of Nuclear Factor-kappa B (NF-kB), a pivotal
transcription factor in the inflammatory response.[1]

Protein thermal shift analysis has suggested that DRI-C21041 achieves this by binding to
CDA40L rather than CD40.[1] Furthermore, studies have indicated that DRI-C21041 exhibits
greater than 30-fold selectivity for the CD40-CD40L interaction over other TNF superfamily
protein-protein interactions, such as OX40-OX40L, BAFFR-BAFF, and TNF-R1-TNFa.[1]
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DRI-C21041 Plate Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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